Cas no 889958-30-9 (9-oxo-6,7,8,9-tetrahydro-5h-benzo7annulene-2-carboxylic Acid)
889958-30-9 structure
Product Name:9-oxo-6,7,8,9-tetrahydro-5h-benzo7annulene-2-carboxylic Acid
CAS No:889958-30-9
MF:C12H12O3
MW:204.221883773804
MDL:MFCD02179297
CID:1039617
PubChem ID:29948740
Update Time:2025-04-20
9-oxo-6,7,8,9-tetrahydro-5h-benzo7annulene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 9-Oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid
- 5-oxo-6,7,8,9-tetrahydrobenzo[7]annulene-3-carboxylic acid
- MFCD02179297
- 889958-30-9
- AS-49447
- 9-Oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylicacid
- AKOS015969621
- I10443
- DTXSID70652398
- SCHEMBL13131600
- CS-0242268
- EN300-246652
- DB-333878
- 9-oxo-6,7,8,9-tetrahydro-5h-benzo7annulene-2-carboxylic Acid
-
- MDL： MFCD02179297
- Inchi： 1S/C12H12O3/c13-11-4-2-1-3-8-5-6-9(12(14)15)7-10(8)11/h5-7H,1-4H2,(H,14,15)
- InChI Key： MUIQSPLDRIXVGQ-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C(=O)O)C=CC=2CCCC1
Computed Properties
- Exact Mass: 204.078644241g/mol
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 399.1±31.0 °C at 760 mmHg
- Flash Point: 209.3±21.3 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
9-oxo-6,7,8,9-tetrahydro-5h-benzo7annulene-2-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
9-oxo-6,7,8,9-tetrahydro-5h-benzo7annulene-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096741-1g |
9-Oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid |
889958-30-9 | 95% | 1g |
$500.50 | 2023-08-31 | |
| TRC | E590543-10mg |
9-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-2-carboxylic Acid |
889958-30-9 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E590543-50mg |
9-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-2-carboxylic Acid |
889958-30-9 | 50mg |
$ 250.00 | 2022-06-05 | ||
| TRC | E590543-100mg |
9-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-2-carboxylic Acid |
889958-30-9 | 100mg |
$ 365.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | K05347-1g |
9-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid |
889958-30-9 | >95% | 1g |
$298 | 2024-06-05 | |
| eNovation Chemicals LLC | K05347-5g |
9-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid |
889958-30-9 | >95% | 5g |
$995 | 2024-06-05 | |
| Enamine | EN300-246652-0.05g |
9-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid |
889958-30-9 | 95% | 0.05g |
$240.0 | 2024-06-19 | |
| Enamine | EN300-246652-0.1g |
9-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid |
889958-30-9 | 95% | 0.1g |
$358.0 | 2024-06-19 | |
| Enamine | EN300-246652-0.25g |
9-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid |
889958-30-9 | 95% | 0.25g |
$511.0 | 2024-06-19 | |
| Enamine | EN300-246652-0.5g |
9-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid |
889958-30-9 | 95% | 0.5g |
$806.0 | 2024-06-19 |
9-oxo-6,7,8,9-tetrahydro-5h-benzo7annulene-2-carboxylic Acid Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
889958-30-9 (9-oxo-6,7,8,9-tetrahydro-5h-benzo7annulene-2-carboxylic Acid) Related Products
- 71005-12-4(3-Oxoindan-4-carboxylic acid)
- 2360-45-4(2-Propionylbenzoic Acid)
- 33148-55-9(2-(phenylacetyl)benzoic acid)
- 56461-20-2(1-oxoindane-4-carboxylic acid)
- 3470-45-9(1-Indanone-5-carboxylic acid)
- 60031-08-5(1-Indanone-6-carboxylic Acid)
- 550-37-8(Ligusticumic acid)
- 27415-09-4(2-(3-carboxypropanoyl)benzoic acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk